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Compound of Interest

Compound Name: Xenon difluoride

cat. No.: BO84165

An In-depth Technical Guide on the Thermodynamic Stability of Xenon Difluoride
Introduction

Xenon difluoride (XeF2) is a white, crystalline solid and one of the most stable compounds of
xenon, a noble gas once thought to be chemically inert.[1][2] First synthesized in 1962, its
existence challenged and expanded the traditional understanding of chemical bonding and
reactivity.[1][3] As a powerful yet manageable fluorinating agent, XeF2 has found applications
in various fields, from organic synthesis to silicon etching in the fabrication of
microelectromechanical systems (MEMS).[1][4] Its utility is intrinsically linked to its
thermodynamic properties, which define its stability, reactivity, and decomposition pathways.
This guide provides a detailed examination of the thermodynamic stability of XeF2, intended for
researchers, scientists, and professionals in drug development who may utilize its unique
chemical properties.

Core Thermodynamic Data

The thermodynamic stability of a compound is quantitatively described by several key
parameters, primarily its enthalpy of formation and bond energies. XeF2 is thermodynamically
stable with respect to its constituent elements, xenon and fluorine gas, as indicated by its
negative enthalpy of formation.[5][6] However, the individual Xe-F bonds are relatively weak,
contributing to its high reactivity as a fluorinating agent.[1]

A summary of the key thermodynamic and physical properties of Xenon difluoride is
presented below.
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Property Value Unit
Standard Enthalpy of
) -108 kJ-mol—t
Formation (AfH©298)
Total Bond Energy 267.8 kJ-mol—1
First Bond Dissociation Energy
184.1 kJ-mol-t
(XeF2 - XeF +F)
Second Bond Dissociation
83.68 kJ-mol-1
Energy (XeF - Xe + F)
Average Xe-F Bond
) o ~132 kJ-mol—1
Dissociation Enthalpy
Molar Mass 169.290 g-mol—1
Melting Point 128.6 °C
Decomposition Temperature 600 °C
Molecular Geometry Linear
Xe-F Bond Length (Vapor
197.73+£0.15 pm
Phase)
Xe-F Bond Length (Solid
200 pm

Phase)

Data sourced from references:[1][7][8][9][10][11]

Synthesis and Formation

The formation of XeF2 is an exothermic process, consistent with its negative enthalpy of

formation. The synthesis is typically achieved through the direct reaction of xenon and fluorine

gases.[1]

Xe + F2 - XeF2

This reaction can be initiated under several conditions:
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o Thermal Activation: Heating a mixture of xenon and fluorine (typically in a 2:1 molar ratio to
prevent the formation of higher fluorides) to around 400°C in a sealed nickel vessel.[3][12]

e Photochemical Activation: Exposing a mixture of xenon and fluorine gases at low pressure to
ultraviolet (UV) light.[1][13] This method was used in one of the earliest successful
syntheses.[1]

» Electrical Discharge: Passing an electrical discharge through a mixture of the reactant
gases.[1]

The product, a white solid, is purified by fractional distillation or selective condensation.[1]
Another preparative method involves the reaction of xenon with dioxygen difluoride (Oz2F2) at
approximately -118°C.[3][12]
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Reactants

Xenon (g)

Fluorine (g)

Heat (~400°C) | \-——--—

UV Irradiation Electrical Discharge
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]
Initiates

Xenon Difluoride (s)

XeF2

Xenon Difluoride

(XeF2)

|
|
Initiates Initiates
|
I
|
|
|

Stimuli

(Moisture/Water) (Heat (>600°C))
|

(High Pressure (>81 GPaD

yd

|
Decomposi&on Products

Xe (g) + HF (aq) + Oz (9)

Xe (9) + F2(9)

XezF (s) + XeFa4 (S)
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1. Prepare Reactants
(Weigh Xe, Pressurize with F2)

:

2. Assemble Calorimeter
(Place bomb in water bath)

:

3. Reach Thermal Equilibrium
(Record initial temperature, T_initial)

:

4. Initiate Reaction
(e.g., Electrical discharge)

:

5. Record Temperature Change
(Monitor until T_final is reached)

:

6. Calculate Heat Released (q)
g =C_cal * (T _final - T_initial)

:

7. Convert g to Enthalpy (AH)
AH =g + RT(An_gas)

:

8. Calculate Molar Enthalpy of Formation
AfH® = AH / moles of XeF2

;
-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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